Cas no 13551-76-3 (5-Chloro-3-methyl-4-nitro-1-phenyl-1H-pyrazole)

• Product Name: 5-Chloro-3-methyl-4-nitro-1-phenyl-1H-pyrazole
• CAS No: 13551-76-3
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 1026515
• PubChem ID: 849360
• Update Time: 2025-04-20

5-Chloro-3-methyl-4-nitro-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-4-nitro-1-phenyl-1H-pyrazole
• 5-chloro-3-methyl-4-nitro-1-phenylpyrazole
• 5-Chloro-3-methyl-4-nitro-1-phenyl-pyrazole
• 5-chloro-3-methyl-1-phenyl-4-nitropyrazole
• AC1LI5UO
• ANW-57683
• AO-638
• CTK0F4111
• 1-phenyl 3-methyl 4-nitro 5-chloro pyrazole
• AO-638/12176001
• YYQDMDSWWOTGCX-UHFFFAOYSA-N
• 13551-76-3
• DTXSID00357283
• DB-358896
• AKOS001848469
• CCG-139652
• SCHEMBL11754019
• 5-chloro-4-nitro-3-methyl-1-phenyl-1H-pyrazole

• MDL： MFCD01109227
• Inchi： 1S/C10H8ClN3O2/c1-7-9(14(15)16)10(11)13(12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： YYQDMDSWWOTGCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų